Cas no 2649066-33-9 (methyl 2-amino-4-methyl-6-oxo-3aH,4H,6H,6aH-furo2,3-cfuran-3-carboxylate)

• Product Name: methyl 2-amino-4-methyl-6-oxo-3aH,4H,6H,6aH-furo2,3-cfuran-3-carboxylate
• CAS No: 2649066-33-9
• Molecular Formula: C₉H₁₁NO₅
• Molecular Weight: 213.187342882156
• CID: 5853597
• PubChem ID: 12647645

methyl 2-amino-4-methyl-6-oxo-3aH,4H,6H,6aH-furo2,3-cfuran-3-carboxylate Properties

Names and Identifiers

• 2649066-33-9
• AKOS026744357
• methyl 2-amino-4-methyl-6-oxo-3aH,4H,6H,6aH-furo[2,3-c]furan-3-carboxylate
• EN300-195321
• methyl 2-amino-4-methyl-6-oxo-3aH,4H,6H,6aH-furo2,3-cfuran-3-carboxylate

• InChIKey： IAORDWPEAKSAMV-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO5/c1-3-4-5(8(11)13-2)7(10)15-6(4)9(12)14-3/h3-4,6H,10H2,1-2H3
• SMILES： O1C(C2C(C(C(=O)OC)=C(N)O2)C1C)=O

Computed Properties

• Exact Mass: 213.06372245g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.06372245g/mol
• Heavy Atom Count: 15
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans